Cas no 2287340-89-8 (Tert-butyl N-[3-(aminomethyl)-3-fluorocyclobutyl]carbamate)

Tert-butyl N-[3-(aminomethyl)-3-fluorocyclobutyl]carbamate structure
2287340-89-8 structure
Product Name:Tert-butyl N-[3-(aminomethyl)-3-fluorocyclobutyl]carbamate
CAS No:2287340-89-8
MF:C10H19FN2O2
MW:218.268466234207
CID:5846917
PubChem ID:137944922
Update Time:2023-12-14

Tert-butyl N-[3-(aminomethyl)-3-fluorocyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-6740297
    • tert-butyl N-[(1r,3r)-3-(aminomethyl)-3-fluorocyclobutyl]carbamate
    • EN300-6751004
    • tert-butyl N-[(1s,3s)-3-(aminomethyl)-3-fluorocyclobutyl]carbamate
    • 2305253-65-8
    • EN300-6497167
    • Tert-butyl N-[3-(aminomethyl)-3-fluorocyclobutyl]carbamate
    • 2287340-89-8
    • Inchi: 1S/C10H19FN2O2/c1-9(2,3)15-8(14)13-7-4-10(11,5-7)6-12/h7H,4-6,12H2,1-3H3,(H,13,14)
    • InChI Key: VEHJGAOMQISJSV-UHFFFAOYSA-N
    • SMILES: FC1(CN)CC(C1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 218.14305602g/mol
  • Monoisotopic Mass: 218.14305602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 64.4Ų

Tert-butyl N-[3-(aminomethyl)-3-fluorocyclobutyl]carbamate Pricemore >>

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